Cas no 391957-13-4 (Benzoyl chloride,3-(2-chloroethyl)-)
391957-13-4 structure
Product Name:Benzoyl chloride,3-(2-chloroethyl)-
CAS No:391957-13-4
MF:C9H8Cl2O
MW:203.065220832825
CID:299241
PubChem ID:22675358
Update Time:2025-04-19
Benzoyl chloride,3-(2-chloroethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl chloride,3-(2-chloroethyl)-
- 3-(2-Chloroethyl)benzoylchloride
- BRFLBWXLTKJAOZ-UHFFFAOYSA-N
- SCHEMBL5207992
- 391957-13-4
- 3-(2-Chloroethyl)benzoyl chloride
- DTXSID30627522
-
- Inchi: 1S/C9H8Cl2O/c10-5-4-7-2-1-3-8(6-7)9(11)12/h1-3,6H,4-5H2
- InChI Key: BRFLBWXLTKJAOZ-UHFFFAOYSA-N
- SMILES: ClCCC1C=CC=C(C(=O)Cl)C=1
Computed Properties
- Exact Mass: 201.99534
- Monoisotopic Mass: 201.9952203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Benzoyl chloride,3-(2-chloroethyl)- Related Literature
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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